2-(2-Methoxyphenyl)-1-(7-phenyl-1,4-thiazepan-4-yl)ethanone

• IUPAC Name: 2-(2-methoxyphenyl)-1-(7-phenyl-1,4-thiazepan-4-yl)ethanone
• InChI: InChI=1S/C20H23NO2S/c1-23-18-10-6-5-9-17(18)15-20(22)21-12-11-19(24-14-13-21)16-7-3-2-4-8-16/h2-10,19H,11-15H2,1H3
• InChI Key: NXZBWVUDTDZROJ-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC=C1CC(=O)N2CCC(SCC2)C3=CC=CC=C3
• Molecular Formula: C20H23NO2S
• Molecular Weight: 341.5 g/mol

Description

2-(2-Methoxyphenyl)-1-(7-phenyl-1,4-thiazepan-4-yl)ethanone is a chemical compound that has been of interest to scientists due to its potential applications in scientific research. This compound is also known as TAK-063 and has been studied for its effects on the central nervous system.

Scientific Research Applications

Synthesis and Chemical Properties

• Synthesis of Derivatives : Research has explored the synthesis of various derivatives of compounds similar to "2-(2-Methoxyphenyl)-1-(7-phenyl-1,4-thiazepan-4-yl)ethanone", showcasing their potential in developing new chemical entities. For example, derivatives of 5-(2-,3- and 4-methoxyphenyl)-4H-1,2,4-triazole-3-thiols have been synthesized, demonstrating anti-inflammatory activity (Labanauskas et al., 2004).

• Optical and Thermal Properties : Studies have also focused on the optical and thermal properties of similar compounds. For instance, the synthesis, optical, and thermal properties of a novel heterocyclic compound, 1-(4-methoxy phenyl)-2-((5-(1-(naphthalen-1-yloxy) ethyl) -[1,3,4]-oxadiazol-2-yl) sulfanyl) ethanone, were investigated, showing transparency in the visible region and good thermal stability (Shruthi et al., 2019).

Biological Activities

• Anticancer Activity : Research on compounds structurally related to "2-(2-Methoxyphenyl)-1-(7-phenyl-1,4-thiazepan-4-yl)ethanone" has revealed their potential in cancer treatment. A study on novel 3-[(4-methoxyphenyl)amino]propanehydrazide derivatives reported significant antioxidant and anticancer activities against human glioblastoma and breast cancer cell lines (Tumosienė et al., 2020).

• Platelet Aggregation Inhibition : Another area of study is the potential use of similar compounds in inhibiting platelet aggregation. Paeonol and its analogues, which are structurally related, have been synthesized and screened for their ability to inhibit platelet aggregation (Akamanchi et al., 1999).

Crystal Structure

• Crystal Structure Analysis : The crystal structure of compounds like 1-(4-Methoxyphenyl)-2-(1H-1,2,4-triazol-1-yl)ethanone has been analyzed, providing insights into their molecular configurations and potential interactions (Kesternich et al., 2010).